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Compound of Interest

Compound Name: Propaphos

Cat. No.: B1678260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acute oral and dermal toxicity of

Propaphos, an organophosphate insecticide. The information is compiled to meet the needs of

researchers, scientists, and professionals in drug development, offering detailed toxicological

data, experimental methodologies, and visual representations of key biological and procedural

pathways.

Core Toxicity Data
The acute toxicity of Propaphos is primarily characterized by its median lethal dose (LD50),

which is the dose required to be fatal to 50% of a tested population. The following tables

summarize the available quantitative data for acute oral and dermal exposure in rats.

Table 1: Acute Oral Toxicity of Propaphos in Rats
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Species Sex LD50 (mg/kg) Data Source

Rat Male 79.8
Agricultural Chemical

Registration Data[1]

Rat Female 72.5
Agricultural Chemical

Registration Data[1]

Rat - 70

IPCS; Poisons

Information

Monograph G001 [2]

Table 2: Acute Dermal Toxicity of Propaphos in Rats

Species Sex LD50 (mg/kg) Data Source

Rat Male 88.5
Agricultural Chemical

Registration Data[1]

Rat Female 72.0
Agricultural Chemical

Registration Data[1]

Mechanism of Action: Acetylcholinesterase
Inhibition
Propaphos, like other organophosphate insecticides, exerts its toxic effects by inhibiting the

enzyme acetylcholinesterase (AChE). AChE is crucial for the normal functioning of the nervous

system, where it breaks down the neurotransmitter acetylcholine (ACh). Inhibition of AChE

leads to an accumulation of ACh at cholinergic synapses, resulting in overstimulation of

muscarinic and nicotinic receptors. This disruption of nerve signal transmission leads to the

clinical signs of poisoning.
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Cholinergic Synapse
Physiological Effects
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Binding & Stimulation Postsynaptic Neuron / Muscle CellSignal Transduction Cholinergic Overstimulation

Clinical Signs of Toxicity:
- Salivation, Lacrimation
- Urination, Defecation

- Muscle Tremors, Paralysis
- Seizures, Respiratory Failure

Mechanism of Propaphos Toxicity
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Preparation

Dosing

Observation (14 Days)

Endpoint Analysis

Animal Selection
(e.g., Rats)

Acclimatization
(>= 5 days)

Fasting
(~16 hours)

Oral Administration
(Single Dose by Gavage)

Dose Preparation
(Propaphos in vehicle)

Observe Clinical Signs
(Frequent on Day 1, then daily)

Record Body Weight
(Day 0, 7, 14) Record Mortality

Gross Necropsy LD50 Calculation
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Preparation

Application

Observation (14 Days)

Endpoint Analysis

Animal Selection
(e.g., Rats)

Acclimatization
(>= 5 days)

Fur Clipping
(~24h prior)

Dermal Application
(~10% body surface)

Dose Preparation

Occlusive Dressing
(24-hour exposure)

Removal of Test Substance

Observe Systemic & Local Signs
(Daily)

Record Body Weight
(Weekly) Record Mortality

Gross Necropsy LD50 Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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